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Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340 Get Quote

2-Ketodoxapram-d5: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Ketodoxapram-d5, a

deuterated analog of a primary metabolite of the respiratory stimulant doxapram. This

document details its primary applications in research, particularly as an internal standard in

analytical chemistry, and offers insights into the pharmacokinetics and metabolic pathways of

its parent compound.

Core Concepts: Understanding 2-Ketodoxapram-d5
2-Ketodoxapram-d5 is a stable isotope-labeled form of 2-Ketodoxapram, the major active

metabolite of doxapram. Doxapram is a well-known central and peripheral nervous system

stimulant that acts on chemoreceptors in the carotid arteries to increase the rate and depth of

breathing. The addition of five deuterium atoms to the 2-Ketodoxapram molecule makes it an

ideal internal standard for bioanalytical studies. In mass spectrometry, its distinct mass-to-

charge ratio allows for precise differentiation from the unlabeled endogenous or administered

compound, thereby ensuring accurate quantification in complex biological matrices.[1]

The primary use of 2-Ketodoxapram-d5 is in pharmacokinetic and metabolic research of

doxapram.[1] Its application is crucial for the development and validation of sensitive and
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specific analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS), for the simultaneous determination of doxapram and its metabolites in plasma, serum,

and other biological tissues.

Physicochemical Properties
A clear understanding of the physicochemical properties of 2-Ketodoxapram-d5 is essential

for its proper handling, storage, and application in experimental settings.

Property Value

IUPAC Name
4-[2-(1-Ethyl-d5-5-oxo-4,4-diphenyl-3-

pyrrolidinyl)ethyl]-3-morpholinone

Molecular Formula C₂₄H₂₃D₅N₂O₃

Molecular Weight 397.53 g/mol [2]

CAS Number 42595-88-0 (unlabeled)

Appearance White to off-white solid

Solubility
Soluble in methanol, ethanol, DMSO, and other

organic solvents

Doxapram Metabolism and the Role of 2-
Ketodoxapram
Doxapram undergoes extensive metabolism in the body, with less than 5% of the administered

dose being excreted unchanged. The primary metabolic pathway involves ring hydroxylation to

form 2-Ketodoxapram, which is an active metabolite.[3] While the specific cytochrome P450

(CYP) isoenzymes responsible for this transformation have not been definitively identified in the

literature, CYP enzymes are the primary catalysts for phase I oxidative metabolism of many

drugs.

Metabolic Pathway of Doxapram to 2-Ketodoxapram.

Mechanism of Action of Doxapram
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Doxapram stimulates respiration by acting on peripheral chemoreceptors located in the carotid

bodies. This action is believed to involve the inhibition of potassium channels in the glomus

cells of the carotid body. This inhibition leads to depolarization of the cell membrane, an influx

of calcium ions, and subsequent release of neurotransmitters that activate afferent nerve fibers

leading to the respiratory centers in the brainstem. The result is an increase in tidal volume and

respiratory rate.

Signaling Pathway of Doxapram's Action on Carotid Body Chemoreceptors.

Pharmacokinetics of Doxapram and 2-
Ketodoxapram
The pharmacokinetic profiles of doxapram and its active metabolite, 2-ketodoxapram, have

been studied in various species. The use of 2-Ketodoxapram-d5 as an internal standard has

been instrumental in obtaining accurate and reliable data.

Comparative Pharmacokinetic Parameters
The following table summarizes key pharmacokinetic parameters of doxapram and 2-

ketodoxapram in different species.

Species Parameter Doxapram
2-
Ketodoxapram

Reference

Human t½ (h) 3.4 ± 0.7 - [3]

Pig t½ (h) 1.38 ± 0.22 2.42 ± 0.04 [3][4][5][6]

cₘₐₓ (ng/mL) 1780 ± 275 32.3 ± 5.5 [3][4][5][6]

Protein Binding

(%)
95.5 ± 0.9 98.4 ± 0.3 [3][4][5][6]

Rabbit t½ (h) 0.47 ± 0.17 - [3]

Lamb t½ (h)
5.2 (range 1.2–

11.6)
- [3]

Horse t½ (h) 2.62–3.29 - [3]
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t½: Elimination half-life; cₘₐₓ: Maximum plasma concentration.

Experimental Protocols: Application of 2-
Ketodoxapram-d5
The primary application of 2-Ketodoxapram-d5 is as an internal standard in quantitative

bioanalytical methods. Below is a detailed methodology for the simultaneous quantification of

doxapram and 2-ketodoxapram in plasma using UPLC-MS/MS.

UPLC-MS/MS Method for Doxapram and 2-
Ketodoxapram Quantification
This protocol is adapted from a validated method used for the analysis of porcine plasma

samples.[3][4][5][6]

5.1.1. Reagents and Materials

Doxapram and 2-Ketodoxapram reference standards

2-Ketodoxapram-d5 and Doxapram-d5 internal standards

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Biological matrix (e.g., plasma)

5.1.2. Sample Preparation

Thaw plasma samples at room temperature.

To 50 µL of plasma, add 150 µL of a protein precipitation solution (e.g., acetonitrile)

containing the internal standards (2-Ketodoxapram-d5 and Doxapram-d5).

Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.
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Centrifuge the samples at high speed (e.g., 14,000 rpm) for 5 minutes to pellet the

precipitated proteins.

Transfer the supernatant to a clean vial for UPLC-MS/MS analysis.

5.1.3. Chromatographic Conditions

UPLC System: Waters Acquity UPLC or equivalent

Column: C18 column (e.g., Waters BEH C18, 1.7 µm, 2.1 x 50 mm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient Elution:

0-0.5 min: 95% A

0.5-2.5 min: Linear gradient to 5% A

2.5-3.0 min: Hold at 5% A

3.0-3.1 min: Return to 95% A

3.1-4.0 min: Re-equilibration at 95% A

Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

5.1.4. Mass Spectrometric Conditions

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Positive electrospray ionization (ESI+)
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Multiple Reaction Monitoring (MRM) Transitions:

Doxapram: m/z 379.3 → 292.2

Doxapram-d5: m/z 384.3 → 297.2

2-Ketodoxapram: m/z 393.2 → 214.1

2-Ketodoxapram-d5:m/z 398.2 → 219.1

Source Temperature: 150 °C

Desolvation Temperature: 500 °C

Desolvation Gas Flow: 1000 L/hr

Cone Gas Flow: 50 L/hr

Experimental Workflow for Bioanalysis using 2-Ketodoxapram-d5.

Conclusion
2-Ketodoxapram-d5 is an indispensable tool for researchers and scientists in the field of drug

metabolism and pharmacokinetics. Its use as an internal standard enables the accurate and

precise quantification of doxapram and its active metabolite, 2-ketodoxapram, in various

biological matrices. The detailed understanding of the analytical methodologies, coupled with

the pharmacokinetic and metabolic data presented in this guide, provides a solid foundation for

further research and development in this area. The continued use of stable isotope-labeled

standards like 2-Ketodoxapram-d5 will undoubtedly contribute to a deeper understanding of

the pharmacology of doxapram and the development of improved therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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